Cas no 1788054-75-0 (endo-7-azabicyclo[2.2.1]heptan-2-ol;hydrochloride)

• Product Name: endo-7-azabicyclo[2.2.1]heptan-2-ol;hydrochloride
• CAS No: 1788054-75-0
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• MDL: MFCD28501217
• CID: 2094074
• PubChem ID: 118998031
• Update Time: 2025-06-07

endo-7-azabicyclo[2.2.1]heptan-2-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2R,4S)-rel-7-Azabicyclo[2.2.1]heptan-2-ol
• endo-7-azabicyclo[2.2.1]heptan-2-ol;hydrochloride
• endo-7-azabicyclo[2.2.1]heptan-2-ol hydrochloride
• 1881275-82-6
• rel-(1R,2R,4S)-7-Azabicyclo[2.2.1]heptan-2-ol hydrochloride
• AS-52814
• (1R,2R,4S)-Rel-7-azabicyclo[2.2.1]heptan-2-ol HCl
• MFCD28501217
• P14683
• 1788054-75-0
• CS-0058921
• EN300-39669029
• AKOS027336981
• (1R,2R,4S)-7-AZABICYCLO[2.2.1]HEPTAN-2-OL HCL
• P15722
• SCHEMBL23245670
• (1R,2R,4S)-7-azabicyclo[2.2.1]heptan-2-ol;hydrochloride
• (1R,2R,4S)-rel-7-azabicyclo[2.2.1]heptan-2-ol hydrochloride
• (1R,2R,4S)-7-Azabicyclo[2.2.1]heptan-2-ol hydrochloride
• Rac-(1s,2s,4r)-7-azabicyclo[2.2.1]heptan-2-ol hydrochloride
• 7-Azabicyclo[2.2.1]heptan-2-ol, hydrochloride (1:1), (1R,2R,4S)-rel-
• rac-(1R,2R,4S)-7-azabicyclo[2.2.1]heptan-2-ol hydrochloride

• MDL： MFCD28501217
• Inchi： 1S/C6H11NO.ClH/c8-6-3-4-1-2-5(6)7-4;/h4-8H,1-3H2;1H/t4-,5+,6+;/m0./s1
• InChI Key： YNVTZOIAXSPRQO-FPKZOZHISA-N
• SMILES： Cl.O[C@@H]1C[C@@H]2CC[C@H]1N2

Computed Properties

• Exact Mass: 149.0607417g/mol
• Monoisotopic Mass: 149.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on endo-7-azabicyclo[2.2.1]heptan-2-ol;hydrochloride

Introduction to endo-7-azabicyclo[2.2.1]heptan-2-ol;hydrochloride (CAS No. 1788054-75-0)

Endo-7-azabicyclo[2.2.1]heptan-2-ol;hydrochloride (CAS No. 1788054-75-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as HCl salt of endo-7-azabicyclo[2.2.1]heptan-2-ol, belongs to the class of azabicyclic compounds and has shown promising potential in various therapeutic applications due to its distinct structural features and biological activities.

The molecular structure of endo-7-azabicyclo[2.2.1]heptan-2-ol;hydrochloride is characterized by a seven-membered ring containing a nitrogen atom, which is fused to a cyclopropane ring. This unique bicyclic framework imparts the compound with high conformational rigidity and specific stereochemical properties, making it an attractive scaffold for the design and synthesis of bioactive molecules.

In recent years, extensive research has been conducted to explore the pharmacological properties of endo-7-azabicyclo[2.2.1]heptan-2-ol;hydrochloride. Studies have demonstrated that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to act as a selective inhibitor of certain protein kinases, which are key regulators of cellular signaling pathways involved in diseases such as cancer and neurodegenerative disorders.

One of the notable applications of endo-7-azabicyclo[2.2.1]heptan-2-ol;hydrochloride is in the development of novel therapeutic agents for central nervous system (CNS) disorders. Research has shown that this compound can cross the blood-brain barrier efficiently, making it a valuable candidate for treating conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. Its ability to modulate specific neurotransmitter systems and ion channels in the brain contributes to its potential therapeutic efficacy.

Beyond its direct pharmacological effects, endo-7-azabicyclo[2.2.1]heptan-2-ol;hydrochloride has also been utilized as a building block in the synthesis of more complex molecules with enhanced biological activities. Chemists have employed this compound as a starting material for the preparation of derivatives with improved potency, selectivity, and pharmacokinetic properties. These derivatives have shown promise in preclinical studies and are currently being evaluated for their potential as lead compounds in drug discovery programs.

The synthesis of endo-7-azabicyclo[2.2.1]heptan-2-ol;hydrochloride involves several well-established chemical reactions, including ring-closing metathesis (RCM) and asymmetric hydrogenation. These synthetic routes have been optimized to achieve high yields and enantioselectivities, ensuring the availability of this compound for both academic research and industrial applications.

In addition to its therapeutic potential, endo-7-azabicyclo[2.2.1]heptan-2-ol;hydrochloride has also found applications in chemical biology and materials science. Its unique structural features make it an excellent ligand for metal complexes, which can be used in catalytic processes or as functional materials with specific optical or electronic properties.

The safety profile of endo-7-azabicyclo[2.2.1]heptan-2-ol;hydrochloride has been extensively evaluated through various toxicological studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, endo-7-azabicyclo[2.2.1]heptan-2-ol;hydrochloride (CAS No. 1788054-75-0) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it an attractive target for further investigation and development as a novel therapeutic agent.